Cas no 4504-12-5 (4-Isoxazolecarboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, ethyl ester
• CAS No: 4504-12-5
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 1516576
• PubChem ID: 11746543
• Update Time: 2025-04-21

4-Isoxazolecarboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, ethyl ester
• ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxaldehyde
• Ethyl 5-oxo-2-phenyl-1,2-oxazole-4-carboxylate
• SCHEMBL4832402
• 4504-12-5
• DTXSID30471764
• HBFODCHBGMCCCF-UHFFFAOYSA-N
• Ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate

• Inchi： 1S/C12H11NO4/c1-2-16-11(14)10-8-13(17-12(10)15)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： HBFODCHBGMCCCF-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=CN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 233.06883
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84